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Compound of Interest

Compound Name: trans,trans-Dibenzylideneacetone

Cat. No.: B150790

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with trans,trans-Dibenzylideneacetone (DBA).
Adherence to these procedures is essential for ensuring personal safety and proper
environmental management.

Hazard Identification and Personal Protective Equipment
(PPE)

trans,trans-Dibenzylideneacetone is classified as a hazardous substance that can cause
skin, eye, and respiratory irritation.[1][2] It is also recognized as very toxic to aquatic life with
long-lasting effects.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side
shields or chemical safety
goggles.[1][3] A face shield is
recommended when there is a

splash hazard.[4]

Protects against dust particles
and potential splashes that can

cause serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves,
such as PVC.[1] Gloves should
be tested to a relevant
standard (e.g., EN 374, US
F739).[1]

Prevents skin contact, which
can cause irritation.[2]
Contaminated gloves must be

replaced immediately.[1]

Body Protection

Alab coat or overalls.[1] A
PVC apron can provide
additional protection.[1] Wear
appropriate protective clothing

to prevent skin exposure.[3][5]

Minimizes skin contact with the
chemical. Contaminated
clothing must be removed and

washed before reuse.[3][4]

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) should be used when

dust is generated.[2][3]

Protects against inhalation of
dust, which may cause

respiratory tract irritation.[2][3]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure and maintain the chemical's

stability.

Engineering Controls:

o Ventilation: Always handle trans,trans-Dibenzylideneacetone in a well-ventilated area.[2]

[3] Local exhaust ventilation is required where dust is generated, such as during weighing or

transfer.[1][4]

Procedural Guidelines:
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Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust.

[1]

Minimize Dust: Use handling techniques that minimize dust generation, such as gentle
scooping instead of pouring.[1][3]

Hygiene: Wash hands and skin thoroughly with soap and water after handling.[2] Do not eat,
drink, or smoke in the work area.[4]

Storage: Store the chemical in a tightly closed, clearly labeled container.[1][3] The storage
area should be cool, dry, and well-ventilated, away from incompatible materials like strong
oxidizing agents.[3][5][6] Recommended storage containers include those made of
polyethylene or polypropylene.[1]

Accidental Release and First Aid Measures

Immediate and appropriate responses to spills and exposures are critical.
Spill Cleanup Protocol:

Evacuate: Alert personnel in the area and evacuate if necessary.[1]
Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways.[4]

Clean-up:

[e]

Wear all required PPE.[1]

[e]

Use dry clean-up methods.[1] Cover the spill with an inert absorbent material.

o

Carefully sweep or scoop the material into a suitable, labeled container for hazardous
waste disposal.[1][3][7] Avoid creating dust.[1]

o Clean the contaminated surface thoroughly.[4]

First Aid Procedures:
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Exposure Route First Aid Instructions

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[5][7]
Eye Contact )

Remove contact lenses if present and easy to

do s0.[2] Seek medical attention.[7]

Remove contaminated clothing immediately.[3]
) Wash the affected area with plenty of soap and
Skin Contact ) S
water.[2] Seek medical attention if irritation

persists.[2][4]

Move the person to fresh air.[2][7] If breathing is
Inhalation difficult or stops, provide artificial respiration.[2]

Seek medical attention.[3]

Do NOT induce vomiting.[3] Rinse the mouth
) thoroughly with water.[2] Never give anything by
Ingestion .
mouth to an unconscious person.[2][3] Seek

immediate medical attention.[3]

Disposal Plan

trans,trans-Dibenzylideneacetone and any contaminated materials must be treated as
hazardous waste.[1]

Step-by-Step Disposal Guide:

Segregation: Collect waste chemical and contaminated materials (e.g., gloves, absorbent
pads) in a dedicated, clearly labeled, and sealed container.[1]

o Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name.
o Storage: Store the waste container in a designated hazardous waste accumulation area.

o Disposal: Arrange for disposal through a certified hazardous waste management company.
All disposal activities must comply with local, state, and federal regulations.[1] Do not
dispose of it in drains or regular trash.[4]
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Chemical and Physical Properties

A summary of key quantitative data for trans,trans-Dibenzylideneacetone.

Property Value

CAS Number 35225-79-7[2][7]

Molecular Formula C17H140[5][8]

Molecular Weight 234.3 g/mol [5]

Appearance Pale-yellow crystalline solid/powder.[1][5][8]
Melting Point 104 - 114 °C[2][5]

Solubility Insoluble in water.[1][8] Soluble in acetone and

chloroform.[1][8]

NFPA 704 Rating

Health: 1, Flammability: 1, Instability: 0[2][3]

Workflow for Handling trans,trans-

Dibenzylideneacetone
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Caption: Workflow for the safe handling and disposal of trans,trans-Dibenzylideneacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150790#personal-protective-equipment-for-handling-
trans-trans-dibenzylideneacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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